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Compound of Interest
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Cat. No.: B8133371

Get Quote

Application Note: High-Performance Dyeing of Polyester (PET) with Disperse Red 167

Abstract
This application note details the physicochemical mechanism and operational protocol for

dyeing Polyethylene Terephthalate (PET) substrates with C.I. Disperse Red 167 (Rubine

shade). Unlike surface-active dyes, Disperse Red 167 relies on a solid-solution mechanism

governed by the "Free Volume" theory. This guide provides a validated High-Temperature High-

Pressure (HTHP) protocol, a mandatory reduction clearing procedure to ensure wash fastness,

and analytical methods for quality control (λmax ~525 nm).

Chemical Identity & Properties
Disperse Red 167 is a mono-azo disperse dye characterized by its high thermal stability and

excellent build-up properties on hydrophobic fibers. It is widely used as the "Red" component in

trichromatic combinations (with Disperse Blue 79 and Disperse Orange 30) for dark shades.
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Property Specification

CI Name C.I. Disperse Red 167 (also 167:1)

Chemical Class Mono-azo (Heterocyclic coupling component)

CAS Number 26850-12-4 / 61968-52-3

Appearance Dark Red / Rubine Powder

λmax (Acetone) 525 nm

Ionicity Non-ionic

Solubility
Insoluble in water; soluble in organic solvents

(Acetone, DMF)

Mechanism of Action: The Free Volume Theory
Dyeing PET is fundamentally different from dyeing natural fibers. PET is semi-crystalline and

hydrophobic, lacking chemically active sites for ionic bonding.

Solid Solution: The dye does not bond to the fiber surface; it dissolves into the polymer

matrix.

Glass Transition (Tg): At temperatures below 80°C (PET's Tg), the polymer chains are

frozen. As the temperature exceeds the Tg (reaching 130°C), the amorphous regions of the

PET chains gain segmental mobility.

Free Volume Creation: This mobility creates transient voids ("free volume") between polymer

chains.

Diffusion: Single dye molecules, dispersed in water, diffuse from the aqueous phase into

these voids.

Entrapment: Upon cooling, the polymer chains re-crystallize/freeze, trapping the dye

molecules inside the fiber.
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Figure 1: The mechanism of disperse dyeing on PET, highlighting the transition from aqueous

dispersion to solid solution.

Materials & Equipment
Equipment:

HTHP Beaker Dyer: Capable of 135°C and 3-4 bar pressure (e.g., Mathis Labomat, Roaches

Pyrotec).

Spectrophotometer: For K/S and solution analysis.

pH Meter: Calibrated to pH 4.0–7.0.

Reagents:

Substrate: 100% Polyester fabric (scoured and bleached).

Dye: C.I.[1][2][3][4][5] Disperse Red 167 (standardized commercial powder/liquid).

Dispersing Agent: Naphthalene sulfonic acid condensate (e.g., 1-2 g/L).

Acid Buffer: Acetic Acid / Sodium Acetate (pH 4.5).

Reduction Clearing Agents: Sodium Hydrosulfite (Hydros) and Sodium Hydroxide (NaOH

38°Bé).

Protocol 1: High-Temperature High-Pressure (HTHP)
Dyeing
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The Gold Standard for PET.

Recipe (Standard Depth 2%):

Dye: 2.0 % o.w.f.[5] (on weight of fabric)

Dispersing Agent: 1.0 g/L[6]

Acetic Acid: Adjust to pH 4.5

Liquor Ratio: 1:10 to 1:20

Step-by-Step Procedure:

Paste Preparation: Weigh the dye accurately. Paste with a small amount of warm water

(40°C) and dispersing agent. Stir well to break aggregates. Dilute with water.[7]

Bath Setup: Add the dissolved chemicals and dye dispersion to the steel beaker.

Loading: Enter the PET fabric sample. Seal the beaker.

The Heating Cycle:

Start: 50°C.

Ramp 1: Heat at 2-3°C/min to 80°C (Critical zone: passing Tg).

Ramp 2: Heat at 1.5°C/min to 130°C.

Hold: Maintain 130°C for 45–60 minutes. (Allow diffusion equilibrium).

Cooling: Cool at 2-3°C/min to 80°C.

Drain: Drain the liquor (Note: The liquor will still be colored; disperse dyes do not exhaust

100%).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.ritan-chemical.com/Disperse-Red-S-5BL-Disperse-Red-167-100-pd526887158.html
https://www.textilecoach.net/post/dyeing-of-polyester-with-disperse-dye-lab-manual
https://www.scribd.com/document/37709593/Disperse-Dyes-for-Polyester-Dyeing-Method
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8133371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start
50°C

Tg Zone
80°C

3°C/min Hold
130°C

1.5°C/min
(Critical Diffusion)

Hold 60 min

Drain
80°C

Cool 3°C/min

Click to download full resolution via product page

Figure 2: Temperature profile for HTHP dyeing of PET.

Protocol 2: Reduction Clearing (Mandatory)
Disperse dyes deposit loosely on the surface of the fiber during cooling. These surface

particles cause poor wash and rub fastness. They cannot be removed by simple water rinsing;

they must be chemically reduced to water-soluble fragments.

Recipe:

Sodium Hydroxide (NaOH 50%): 2.0 g/L

Sodium Hydrosulfite (Hydros): 2.0 g/L

Temperature: 70–80°C

Time: 20 minutes

Procedure:

Prepare a fresh bath with the RC chemicals.

Immerse the dyed (and drained) fabric.

Treat at 70–80°C for 20 mins.

Rinse: Hot rinse (60°C) -> Cold rinse -> Neutralize with dilute Acetic Acid (0.5 g/L).

Dry: Stenter or air dry.
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Analysis & Quality Control
A. Spectrophotometric Verification
To verify the dye identity or concentration in solution (e.g., for calculating exhaustion), dissolve

the dye in Acetone or DMF.

Target λmax: 525 nm ± 2 nm.

B. Color Strength (K/S)
Measure the reflectance (R) of the dyed fabric at 525 nm. Use the Kubelka-Munk equation:

High K/S indicates good dye yield.

Compare K/S before and after Reduction Clearing. A significant drop indicates too much

surface dye was present (poor diffusion).

C. Fastness Testing (Typical Ratings)
Test Standard

Expected Rating (Scale 1-
5)

Washing (60°C) ISO 105-C06 4-5 (Excellent)

Rubbing (Wet) ISO 105-X12 4-5

Sublimation (180°C) ISO 105-P01 4 (Good)

Light Fastness ISO 105-B02 5-6 (Scale 1-8)

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Uneven Dyeing (Unlevelness)
Ramp rate too fast between

80-130°C.

Slow ramp rate to 1°C/min in

the critical zone. Add leveling

agent.[8]

Spots/Specks
Poor dye dispersion or

"tarring".

Check dispersing agent

stability.[4][5][8][9] Filter dye

solution before adding.[7]

Avoid pH shock.

Poor Rub Fastness
Incomplete Reduction

Clearing.

Check age of Hydros (it

oxidizes in air). Ensure RC

temp is >70°C.

Shade too Yellow
pH too high (Alkaline

hydrolysis).

Ensure pH is buffered to 4.5.

Disperse Red 167 is sensitive

to high pH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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